(E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(4-nitrophenyl)acrylonitrile

• IUPAC Name: (E)-2-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(4-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C20H11N3O3S/c21-11-15(9-13-5-7-16(8-6-13)23(24)25)20-22-17(12-27-20)19-10-14-3-1-2-4-18(14)26-19/h1-10,12H/b15-9+
• InChI Key: HARHRDCQVFUYET-OQLLNIDSSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=CSC(=N3)C(=CC4=CC=C(C=C4)[N+](=O)[O-])C#N
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(O2)C3=CSC(=N3)/C(=C/C4=CC=C(C=C4)[N+](=O)[O-])/C#N
• Molecular Formula: C20H11N3O3S
• Molecular Weight: 373.4 g/mol

Description

(E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(4-nitrophenyl)acrylonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Cytotoxic Activities and Anticancer Potential

Research has highlighted the synthesis and in vitro evaluation of acrylonitriles, including compounds with structures similar to "(E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(4-nitrophenyl)acrylonitrile", demonstrating potent cytotoxic activities against a range of human cancer cell lines. These compounds were synthesized through Knoevenagel condensation and tested for their efficacy on cancer cells, with some showing higher potency compared to standard cancer drugs like cisplatin and etoposide. The structure-activity relationships (SARs) derived from these studies indicate that specific substituents at certain positions significantly influence the cytotoxic potency, highlighting the compound's potential in cancer therapy research (Sa̧czewski, Reszka, Gdaniec, Grünert, & Bednarski, 2004).

Structural and Spectroscopic Analysis

Another study focused on the crystal structure and spectroscopic characterization of novel benzimidazole derivatives, potentially including molecules structurally related to "(E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(4-nitrophenyl)acrylonitrile". The research provided detailed insights into the molecular assembly characterized by intermolecular hydrogen bonds. These findings are crucial for understanding the compound's interaction with biological targets and its potential as a chemosensor for detecting various cations, indicating its versatility in chemical sensing applications (Hranjec, Horak, Tireli, Pavlović, & Karminski-Zamola, 2012).

Antioxidant and Molecular Docking Investigations

A combined experimental and computational study involving (E)-3-(benzofuran-2-yl)-2-(thiophen-2-yl)acrylonitrile (TACNBNF), a compound related to the chemical structure , provided insights into its synthesis, molecular structure via single-crystal XRD, and in vitro antioxidant capabilities. Additionally, in silico molecular docking investigations suggested its potential interaction with biological targets, such as human peroxiredoxin, indicating its possible therapeutic applications (Ahamed, Priya, Vinothkumar, Sathyamoorthy, Muralimanohar, Liu, & Valan, 2020).